Cas no 2091771-82-1 (2-(3-Oxobutyl)-2-azaspiro4.5decan-3-one)

• Product Name: 2-(3-Oxobutyl)-2-azaspiro4.5decan-3-one
• CAS No: 2091771-82-1
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 5046907
• Update Time: 2025-05-23

2-(3-Oxobutyl)-2-azaspiro4.5decan-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-Oxobutyl)-2-azaspiro[4.5]decan-3-one
• 2-(3-Oxobutyl)-2-azaspiro4.5decan-3-one

• Inchi： 1S/C13H21NO2/c1-11(15)5-8-14-10-13(9-12(14)16)6-3-2-4-7-13/h2-10H2,1H3
• InChI Key： LHCMPGCORGHMJK-UHFFFAOYSA-N
• SMILES： O=C1CC2(CN1CCC(C)=O)CCCCC2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 292
• XLogP3: 1.3
• Topological Polar Surface Area: 37.4

Additional information on 2-(3-Oxobutyl)-2-azaspiro4.5decan-3-one

2-(3-Oxobutyl)-2-azaspiro4.5decan-3-one: A Comprehensive Overview

The compound 2-(3-Oxobutyl)-2-azaspiro4.5decan-3-one (CAS No: 2091771-82-1) is a highly specialized organic molecule with a unique spirocyclic structure. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug design and advanced materials development. The molecule's structure consists of a spiro ring system, which is formed by the fusion of two rings at a single atom, creating a complex yet fascinating framework for various chemical reactions and functionalizations.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry, particularly for their ability to mimic natural product scaffolds. The spiro4.5decan core of this compound provides a rigid and versatile platform for the attachment of various functional groups, making it an ideal candidate for exploring novel bioactive molecules. Researchers have also investigated the synthesis and characterization of this compound, employing advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry to optimize its production and analyze its structural integrity.

In terms of pharmacological applications, 2-(3-Oxobutyl)-2-azaspiro4.5decan-3-one has shown promising results in preclinical studies as a potential lead compound for anti-inflammatory and anticancer drug development. Its ability to modulate key cellular pathways, such as the NF-κB signaling pathway, has been extensively studied using molecular docking simulations and in vitro assays. These findings underscore the compound's potential as a scaffold for developing next-generation therapeutics with enhanced efficacy and reduced side effects.

Beyond pharmacology, this compound has also found applications in materials science, particularly in the development of novel polymeric materials with improved mechanical and thermal properties. The spirocyclic structure contributes to the formation of robust polymer networks, which can be tailored for specific industrial applications such as high-performance adhesives or lightweight composites. Recent advancements in polymerization techniques have further enhanced the scalability of these materials, making them more viable for large-scale production.

The synthesis of 2-(3-Oxobutyl)-2-azaspiro4.5decan-3-one involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methodologies. Key steps include the formation of the spiro ring system through intramolecular cyclization reactions and the introduction of functional groups at strategic positions to enhance reactivity or stability. Researchers have also explored green chemistry approaches to minimize environmental impact during synthesis, aligning with current trends toward sustainable chemical manufacturing.

From an analytical standpoint, the characterization of this compound has benefited from cutting-edge spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These methods provide detailed insights into the molecule's three-dimensional structure, enabling precise determination of its stereochemistry and conformational flexibility. Such information is crucial for understanding its interactions with biological targets or other molecules in material systems.

Looking ahead, ongoing research is focused on expanding the functionalization possibilities of 2-(3-Oxobutyl)-2-azaspiro4.5decan-3-one by incorporating additional heteroatoms or aromatic moieties into its structure. These modifications aim to enhance its bioavailability, selectivity, or mechanical properties depending on the intended application domain. Collaborative efforts between academic institutions and industry partners are expected to accelerate the translation of these findings into practical solutions across multiple sectors.

In conclusion, 2-(3-Oxobutyl)-2-azaspiro4.5decan-3-one stands out as a versatile and intriguing molecule with vast potential across diverse fields of science and technology. Its unique structural features, combined with recent advances in synthesis and characterization techniques, position it as a valuable tool for addressing some of today's most pressing challenges in medicine and materials innovation.